Solution-processed ZnO/SnO2 bilayer ultraviolet phototransistor with high responsivity and fast photoresponse†
Journal of Materials Chemistry C Pub Date: 2018-05-15 DOI: 10.1039/C8TC01771A
Abstract
UV phototransistors based on ZnO, a material considered promising owing to its wide direct bandgap and high stability in harsh environments, have been intensively investigated. However, ZnO single-layer UV phototransistors, especially solution-processed devices, still exhibit poor electrical and UV photoresponse characteristics. Herein, we report the fabrication of a low-cost, large-area, and high-performance solution-processed ZnO/SnO2 bilayer UV phototransistor with improved electrical and UV photoresponse characteristics attained by inserting a SnO2 carrier transport layer, which is the actual path of the electrons. The photogenerated electrons are readily transferred from the ZnO UV-sensitive layer to the SnO2 carrier transport layer, owing to the lower conduction band of the SnO2 carrier transport layer than the ZnO UV-sensitive layer. In addition, the efficient extraction of photogenerated electrons from the ZnO UV-sensitive layer through the SnO2 carrier transport layer with high field effect mobility contributes to the improvement in the UV photoresponse characteristics of the ZnO/SnO2 bilayer UV phototransistor. The ZnO/SnO2 bilayer UV phototransistor exhibits high responsivity and detectivity as well as fast photoresponse. These results demonstrate that the solution-processed ZnO/SnO2 bilayer UV phototransistor developed in this study provides a novel approach for improving the performance of UV phototransistors with low-cost and large-area processing.
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